Cas no 331729-57-8 (Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester)

• Product Name: Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester
• CAS No: 331729-57-8
• MF: C₂₁H₁₇FO₃
• MW: 336.356289625168
• CID: 1455698
• Update Time: 2024-08-25

Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-fluoro-2-(phenylmethoxy)-, phenylmethyl ester

• Inchi： 1S/C21H17FO3/c22-18-11-12-20(24-14-16-7-3-1-4-8-16)19(13-18)21(23)25-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key： BPPMHCSGRHHXSV-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC(F)=CC=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 336.11621

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 484.2±40.0 °C(Predicted)
• PSA: 35.53